Cas no 2138285-90-0 (3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2138285-90-0
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• CID: 5300422
• Update Time: 2025-06-09

3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-2H-indazole
• 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole
• 2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C13H13FN2/c14-10-5-3-4-9(8-10)13-11-6-1-2-7-12(11)15-16-13/h3-5,8H,1-2,6-7H2,(H,15,16)
• InChI Key： WQTMPAAMOSVOGL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C2=C(CCCC2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138285-90-0)

3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138285-90-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound belongs to the indazole class, which is characterized by a fused benzene and pyrrole ring system. The presence of a fluorine substituent at the 3-position of the phenyl ring introduces additional electronic and steric effects, making it a promising scaffold for drug discovery.

The indazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities. Compounds containing this motif have been investigated for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The tetrahydro substitution at the 4,5,6,7 positions of the indazole ring enhances its solubility and bioavailability, which are critical factors for drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel indazole derivatives with improved pharmacokinetic profiles. The fluorine atom at the 3-position of the phenyl ring plays a crucial role in modulating the interactions of this compound with biological targets. Fluorine atoms are known to influence metabolic stability, binding affinity, and electronic properties of molecules, making them valuable in drug design.

In the context of current research, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block for exploring new therapeutic agents. The compound’s ability to interact with various biological receptors and enzymes has been explored through high-throughput screening and virtual docking studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Indazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The fluorophenyl group enhances the compound’s ability to cross the blood-brain barrier, which is essential for treating central nervous system (CNS) disorders. Further research is ongoing to elucidate its mechanisms of action and optimize its pharmacological properties.

The synthesis of 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indazole core. The introduction of the fluorine substituent has been achieved through nucleophilic aromatic substitution or metal-catalyzed fluorination reactions.

From a medicinal chemistry perspective, the fluorine atom at position 3 significantly influences the electronic distribution within the molecule. This can alter binding interactions with target proteins and enzymes. Computational studies have shown that fluorination can enhance binding affinity by increasing hydrophobic interactions or by stabilizing specific conformational states of the protein target.

Recent publications highlight the use of 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole as a key intermediate in developing novel antiviral agents. The indazole scaffold has been found to exhibit inhibitory activity against certain viral proteases and polymerases. The presence of a fluorine atom has been shown to improve selectivity over host enzymes, reducing off-target effects.

The compound’s potential as an anticancer agent has also been explored. Preclinical studies indicate that indazole derivatives can induce apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. The fluorophenyl group enhances these effects by improving cellular uptake and target binding affinity.

In conclusion,3-(3-fluorophenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2138285-90-0) represents a promising candidate for further investigation in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing new therapeutic agents. Continued research into its pharmacological properties and synthetic applications will likely yield novel compounds with significant therapeutic potential.